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Compound of Interest

Compound Name: JNJ-10229570

Cat. No.: B1672988 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals who require a standardized protocol for the preparation, handling, and storage of

JNJ-10229570 stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Introduction
JNJ-10229570 is a potent antagonist of the melanocortin 1 and 5 receptors (MC1R and

MC5R).[1][2][3] It is a small molecule compound that has been shown to inhibit sebaceous

gland differentiation and the production of sebum-specific lipids.[1][3] Accurate and

reproducible preparation of JNJ-10229570 stock solutions is critical for ensuring the reliability

and validity of experimental results in preclinical research and drug development. Dimethyl

sulfoxide (DMSO) is a commonly used solvent for JNJ-10229570 due to its high solubilizing

capacity.[2][4] This document provides a detailed protocol for preparing JNJ-10229570 stock

solutions in DMSO, including information on its physicochemical properties, safety precautions,

and storage conditions.

Physicochemical Properties of JNJ-10229570
A comprehensive understanding of the physicochemical properties of JNJ-10229570 is

essential for its proper handling and use in experimental settings.
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Property Value Source

IUPAC Name

N-[2,3-bis(2-

methoxyphenyl)-1,2,4-

thiadiazol-5(2H)-ylidene]-

benzenamine

[2]

CAS Number 524923-88-4 [2][4][5]

Molecular Formula C₂₂H₁₉N₃O₂S [2][4][5]

Molecular Weight 389.47 g/mol [4][5]

Appearance
Light yellow to yellow solid

powder
[6]

Purity ≥95% - 99.82% [1][2][5]

Solubility in DMSO
62.5 - 78 mg/mL (160.5 - 200.3

mM)
[1][4][6]

Experimental Protocols
Required Materials and Equipment
Materials:

JNJ-10229570 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), newly opened recommended[1][4][6]

Sterile, amber or opaque glass vials or polypropylene microcentrifuge tubes

Sterile, disposable pipette tips

Equipment:

Calibrated analytical balance

Vortex mixer
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Bath sonicator (recommended to aid dissolution)[1][6]

Calibrated micropipettes

Personal Protective Equipment (PPE): Butyl rubber gloves, safety goggles, lab coat[7][8]

Chemical fume hood

Safety Precautions
JNJ-10229570: Handle as a potentially hazardous chemical. Avoid inhalation of dust and

direct contact with skin and eyes.

DMSO: DMSO is a combustible liquid that can readily penetrate the skin, potentially carrying

dissolved substances with it.[8][9]

Always handle DMSO within a chemical fume hood.[7]

Wear appropriate PPE, including butyl gloves, safety goggles, and a lab coat.[8] Nitrile

gloves are not recommended as DMSO can penetrate them easily.[8]

Keep DMSO away from heat, sparks, and open flames.[7][10][11]

Ensure proper waste disposal according to institutional guidelines for hazardous chemical

waste.[8]

Preparation of a 10 mM JNJ-10229570 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent experimental dilutions.

Workflow Diagram:
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Preparation

Storage

1. Weigh JNJ-10229570

2. Add DMSO

Transfer to sterile vial

3. Dissolve Compound

Calculated volume

4. Aliquot Solution

Vortex/Sonicate until clear

5. Store at -80°C

Small, single-use volumes
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Stock Preparation

Experimental Use

JNJ-10229570
(Powder)

High Concentration
Stock Solution

(in 100% DMSO)

DMSO
(Solvent)

Final Working Solution
(e.g., <0.5% DMSO)

Dilution

Aqueous Medium
(e.g., Cell Culture Media)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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